Cas no 74733-90-7 (2-(4-Bromophenyl)-2H-1,2,3-triazole)

2-(4-Bromophenyl)-2H-1,2,3-triazole is a brominated heterocyclic compound featuring a 1,2,3-triazole core linked to a 4-bromophenyl group. This structure imparts versatility in organic synthesis, particularly in click chemistry and metal-catalyzed coupling reactions. The bromine substituent enhances reactivity for further functionalization, making it valuable in pharmaceutical and materials science applications. Its stability under standard conditions ensures ease of handling and storage. The compound serves as a key intermediate in the development of bioactive molecules, ligands, and advanced polymers. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a preferred choice for researchers seeking precise structural modifications in complex synthetic pathways.
2-(4-Bromophenyl)-2H-1,2,3-triazole structure
74733-90-7 structure
Product Name:2-(4-Bromophenyl)-2H-1,2,3-triazole
CAS No:74733-90-7
MF:C8H6BrN3
MW:224.057340145111
MDL:MFCD00603190
CID:2503205
PubChem ID:14417374
Update Time:2025-05-19

2-(4-Bromophenyl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromophenyl)-2H-1,2,3-triazole
    • 2H-1,2,3-Triazole, 2-(4-bromophenyl)-
    • 2-(4-Bromo-phenyl)-2H-[1,2,3]triazole
    • 2-(4-bromophenyl)-1,2,3-triazole
    • AK206416
    • 2-(4-bromophenyl)triazole
    • DUKDRWHFWAKSGZ-UHFFFAOYSA-N
    • FCH2493194
    • ST50975753
    • DB-121653
    • ZCA73390
    • CS-0037536
    • W10417
    • 74733-90-7
    • AKOS024351189
    • SCHEMBL12100217
    • DS-10125
    • MFCD00603190
    • MDL: MFCD00603190
    • Inchi: 1S/C8H6BrN3/c9-7-1-3-8(4-2-7)12-10-5-6-11-12/h1-6H
    • InChI Key: DUKDRWHFWAKSGZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1N=CC=N1

Computed Properties

  • Exact Mass: 222.97451g/mol
  • Monoisotopic Mass: 222.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7
  • XLogP3: 2.6

Experimental Properties

  • Boiling Point: 327.6°C at 760 mmHg

2-(4-Bromophenyl)-2H-1,2,3-triazole Security Information

2-(4-Bromophenyl)-2H-1,2,3-triazole Pricemore >>

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Additional information on 2-(4-Bromophenyl)-2H-1,2,3-triazole

2-(4-Bromophenyl)-2H-1,2,3-Triazole: A Comprehensive Overview

The compound with CAS No. 74733-90-7, commonly referred to as 2-(4-Bromophenyl)-2H-1,2,3-triazole, is a significant molecule in the field of organic chemistry. This compound is a derivative of the 1,2,3-triazole family, which has gained considerable attention due to its unique chemical properties and versatile applications. The presence of the bromine substituent at the para position of the phenyl ring introduces distinct electronic and steric effects, making this compound particularly interesting for various chemical reactions and applications.

1,2,3-Triazoles are heterocyclic compounds that have been extensively studied for their role in click chemistry, a field that emphasizes efficient and selective reactions under mild conditions. The bromophenyl group in 2-(4-Bromophenyl)-2H-1,2,3-triazole enhances its reactivity and makes it a valuable building block in organic synthesis. Recent studies have highlighted its potential in the development of novel materials, pharmaceuticals, and sensors.

One of the most notable applications of 2-(4-Bromophenyl)-2H-1,2,3-triazole is in the synthesis of biologically active compounds. Researchers have utilized this compound as a precursor for drug discovery programs targeting various diseases. For instance, its ability to form stable complexes with metal ions has been exploited in the design of anticancer agents. Additionally, its use in click chemistry has enabled the rapid assembly of complex molecular architectures with high precision.

The synthesis of 2-(4-Bromophenyl)-2H-1,2,3-triazole typically involves the reaction of 4-bromophenyl azide with an alkyne under copper-catalyzed conditions. This method is highly efficient and has been optimized to achieve excellent yields. Recent advancements in catalytic systems have further improved the selectivity and scalability of this reaction, making it suitable for large-scale production.

In terms of physical properties, 2-(4-Bromophenyl)-2H-1,2,3-triazole exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region due to the conjugated triazole ring system. These properties make it an ideal candidate for applications in optoelectronics and photonics.

Recent research has also explored the use of 2-(4-Bromophenyl)-2H-1,2,3-triazole in polymer chemistry. By incorporating this compound into polymer backbones or side chains, scientists have developed materials with enhanced mechanical strength and thermal stability. Such materials hold promise for use in high-performance composites and advanced coatings.

Moreover, bromophenyl triazoles like this compound have been investigated for their potential as sensors for environmental monitoring. Their ability to selectively bind to specific analytes makes them suitable for detecting contaminants such as heavy metals or organic pollutants. This application underscores their importance in environmental science and technology.

In conclusion, 74733-90-7 (or 2-(4-Bromophenyl)-2H-1,2,3-triazole) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new uses for this compound, its role in advancing science and technology will undoubtedly grow even further.

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